![molecular formula C15H20N2O4 B5721386 3,4-bis(isobutyrylamino)benzoic acid](/img/structure/B5721386.png)
3,4-bis(isobutyrylamino)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-bis(isobutyrylamino)benzoic acid, commonly known as DIBA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzoic acid derivatives and is synthesized by the reaction of 3,4-diaminobenzoic acid with isobutyryl chloride. DIBA has been extensively studied for its various applications in the field of medicinal chemistry and biochemistry.
Mechanism of Action
The mechanism of action of DIBA is not fully understood, but it is believed to inhibit the activity of enzymes by binding to them and interfering with their function. DIBA has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
DIBA has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in DNA replication and repair, leading to the inhibition of cell proliferation. DIBA has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins. Furthermore, DIBA has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
DIBA has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, and its purity can be easily controlled. Furthermore, DIBA exhibits potent inhibitory activity against several enzymes, making it a valuable tool for studying enzyme function. However, one limitation of DIBA is that its mechanism of action is not fully understood, which makes it difficult to interpret its effects in some experiments.
Future Directions
There are several future directions for the study of DIBA. One potential application is in the development of new anticancer drugs that target the caspase cascade. Furthermore, DIBA could be studied further for its potential use in the treatment of Alzheimer's disease. Finally, the mechanism of action of DIBA could be further elucidated to better understand its effects on enzymes and other biological processes.
Synthesis Methods
The synthesis of DIBA is carried out by the reaction of 3,4-diaminobenzoic acid with isobutyryl chloride in the presence of a catalyst such as triethylamine. The reaction proceeds under controlled conditions, and the product is obtained by the purification of the crude reaction mixture using column chromatography. The yield of DIBA obtained through this method is generally high, and the purity is also good.
Scientific Research Applications
DIBA has been studied for its various applications in scientific research. It has been found to exhibit potent inhibitory activity against several enzymes, including HIV-1 integrase, topoisomerase II, and DNA polymerase. DIBA has also been studied for its anticancer properties and has been found to induce apoptosis in cancer cells. Furthermore, DIBA has been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.
properties
IUPAC Name |
3,4-bis(2-methylpropanoylamino)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-8(2)13(18)16-11-6-5-10(15(20)21)7-12(11)17-14(19)9(3)4/h5-9H,1-4H3,(H,16,18)(H,17,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFSNMFBLRXRHGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=C(C=C(C=C1)C(=O)O)NC(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.